propyl 4-[(4-oxo-3H-thieno[3,2-d]pyrimidin-2-yl)methyl]piperazine-1-carboxylate

• IUPAC Name: propyl 4-[(4-oxo-3H-thieno[3,2-d]pyrimidin-2-yl)methyl]piperazine-1-carboxylate
• InChI: InChI=1S/C15H20N4O3S/c1-2-8-22-15(21)19-6-4-18(5-7-19)10-12-16-11-3-9-23-13(11)14(20)17-12/h3,9H,2,4-8,10H2,1H3,(H,16,17,20)
• InChI Key: VHWURVAWYSWZNV-UHFFFAOYSA-N
• Canonical SMILES: CCCOC(=O)N1CCN(CC1)CC2=NC3=C(C(=O)N2)SC=C3
• Molecular Formula: C15H20N4O3S
• Molecular Weight: 336.4 g/mol

Description

Propyl 4-[(4-oxo-3H-thieno[3,2-d]pyrimidin-2-yl)methyl]piperazine-1-carboxylate is a chemical compound that has shown potential in scientific research applications. It is a derivative of thieno[3,2-d]pyrimidine, which is a heterocyclic compound that has been studied for its biological activities.

Mechanism of Action

The mechanism of action of propyl 4-[(4-oxo-3H-thieno[3,2-d]pyrimidin-2-yl)methyl]piperazine-1-carboxylate is not fully understood. However, it has been proposed that it inhibits viral replication by interfering with the viral RNA polymerase. It has also been suggested that it induces apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
This compound has been shown to have both biochemical and physiological effects. It has been shown to inhibit viral replication and induce apoptosis in cancer cells. In addition, it has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the advantages of propyl 4-[(4-oxo-3H-thieno[3,2-d]pyrimidin-2-yl)methyl]piperazine-1-carboxylate is its potential as a broad-spectrum antiviral and anticancer agent. It has also shown low toxicity in vitro. However, its mechanism of action is not fully understood, and more research is needed to determine its efficacy and safety in vivo.

Future Directions

There are several future directions for research on propyl 4-[(4-oxo-3H-thieno[3,2-d]pyrimidin-2-yl)methyl]piperazine-1-carboxylate. One direction is to further investigate its mechanism of action and optimize its structure for improved efficacy and safety. Another direction is to study its potential in combination with other antiviral and anticancer agents. Additionally, it could be studied for its potential in treating other diseases, such as autoimmune diseases and neurodegenerative diseases.
In conclusion, this compound is a chemical compound that has shown potential in scientific research applications. Its synthesis method has been optimized to obtain high yields and purity of the final product. It has been studied for its potential as an antiviral and anticancer agent, and has shown low toxicity in vitro. However, more research is needed to determine its efficacy and safety in vivo, and to further investigate its mechanism of action and potential in treating other diseases.

Synthesis Methods

Propyl 4-[(4-oxo-3H-thieno[3,2-d]pyrimidin-2-yl)methyl]piperazine-1-carboxylate can be synthesized using a multistep reaction. The first step involves the synthesis of 4-oxo-3H-thieno[3,2-d]pyrimidine-2-carbaldehyde, which is then reacted with piperazine and propyl chloroformate to obtain this compound. The synthesis method has been optimized to obtain high yields and purity of the final product.

Scientific Research Applications

Propyl 4-[(4-oxo-3H-thieno[3,2-d]pyrimidin-2-yl)methyl]piperazine-1-carboxylate has been studied for its biological activities, including its potential as an antiviral and anticancer agent. It has been shown to inhibit the replication of certain viruses, including hepatitis C virus, dengue virus, and Zika virus. In addition, it has shown cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and leukemia.